17:0-16:1 PC-d5

• CAS: 2342575-79-3
• Molecular Formula: C41H80NO8P
• Molecular Weight: 751.1 g/mol
• InChI: InChI=1S/C41H80NO8P/c1-6-8-10-12-14-16-18-20-22-23-25-27-29-31-33-40(43)47-37-39(38-49-51(45,46)48-36-35-42(3,4)5)50-41(44)34-32-30-28-26-24-21-19-17-15-13-11-9-7-2/h17,19,39H,6-16,18,20-38H2,1-5H3/b19-17-/t39-/m1/s1/i37D2,38D2,39D
• InChIKey: DISVYZNGGMDUPX-FEZSZEOVSA-N

17:0-16:1 PC-d5 Deuterated Internal Standard

17:0-16:1 PC-d5 (CAS 2342575-79-3) is a deuterium-labeled phosphatidylcholine (PC) species, specifically 1-heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phosphocholine, with a molecular formula of C41H75D5NO8P and a molecular weight of approximately 751.09 g/mol [1]. As a stable isotope-labeled internal standard (SIL-IS), it is designed for use in mass spectrometry-based lipidomics to enable accurate quantification of endogenous PC species in biological matrices . The compound features an odd-chain fatty acid (17:0) at the sn-1 position and a monounsaturated fatty acid (16:1) at the sn-2 position, a structural design intended to minimize overlap with endogenous even-chain PC species while maintaining physicochemical properties closely matched to the target analytes [2].

Product Category

Deuterated internal standard for lipidomics

Primary Workflow

LC-MS/MS quantification of endogenous PC species

Selection Logic

Odd-chain (17:0) and monounsaturated (16:1) design minimizes overlap with even-chain endogenous lipids

• [1] Alfa Chemistry. (n.d.). 1-Heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phosphocholine. CAS 2342575-79-3. Molecular Weight: 751.09. Accurate Mass: 750.590. View Source
• [2] BOC Sciences. (n.d.). 17:0-16:1 PC-[d5]. Deuterated phospholipid for lipidomics research. View Source

Why Non-Deuterated Substitutes Fail for 17:0-16:1 PC-d5

Direct substitution of 17:0-16:1 PC-d5 with a non-deuterated analog or a structurally dissimilar internal standard (IS) is scientifically unsound for quantitative lipidomics workflows. The use of a stable isotope-labeled internal standard (SIL-IS) is a fundamental requirement for correcting matrix effects, ionization efficiency variations, and sample preparation losses in liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. Non-deuterated standards co-elute with endogenous analytes and cannot be distinguished by the mass spectrometer, rendering accurate quantification impossible [2]. Furthermore, substituting with a deuterated standard of a different acyl chain composition (e.g., a di-saturated or even-chain PC) can introduce significant quantification bias due to differential chromatographic behavior and ionization response factors across PC molecular species [3]. The specific selection of 17:0-16:1 PC-d5, with its odd-chain and monounsaturated fatty acid composition, is a deliberate design choice to provide a unique mass-to-charge ratio (m/z) that avoids isobaric interference with common endogenous PC species while closely approximating their physical and chemical properties [4].

Non-deuterated analog

Cannot be mass-resolved from endogenous PC; no SIL-IS function

Dissimilar acyl-chain IS

Differential LC retention and ionization may introduce quantitation bias

• [1] Wang, M., Wang, C., Han, X. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Mass Spectrometry Reviews, 36(6), 693-714. View Source
• [2] Wuxi AppTec. (2025). LC−MS生物分析中内标的使用考量 (Considerations for the use of internal standards in LC-MS bioanalysis). View Source
• [3] Cajka, T., Fiehn, O. (2014). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry, 61, 192-206. View Source
• [4] Avanti Polar Lipids. (n.d.). LIPID MAPS MS Standards. Unique molecules designed for lipidomics. View Source

Quantitative Evidence for 17:0-16:1 PC-d5

Isotopic Purity & Mass Shift vs. Unlabeled PC

17:0-16:1 PC-d5 is a pentadeuterated analog of 17:0-16:1 PC. The incorporation of five deuterium atoms results in a mass shift of approximately +5 Da relative to the non-deuterated form (m/z ~746.6 for the unlabeled [M+H]+ ion vs. m/z ~751.6 for the labeled [M+H]+ ion) [1]. This mass difference is sufficient to resolve the internal standard from the endogenous analyte in mass spectrometry, enabling accurate isotope dilution quantification. In contrast, the non-deuterated 17:0-16:1 PC cannot be distinguished from endogenous PC species of the same nominal mass, rendering it unusable as an internal standard in complex biological matrices [2].

Mass Shift

Head-to-head

+5 Da shift vs. unlabeled

Enables MS-resolved quantification

Fundamental SIL-IS requirement

Evidence Dimension	Mass spectrometric distinguishability (m/z shift)
Target Compound Data	m/z ~751.6 (for [M+H]+ ion of 17:0-16:1 PC-d5)
Comparator Or Baseline	17:0-16:1 PC (unlabeled): m/z ~746.6 (for [M+H]+ ion)
Quantified Difference	Mass shift of approximately +5 Da; complete baseline resolution in MS1 scan
Conditions	Electrospray ionization (ESI) positive ion mode; theoretical calculation based on molecular formula C41H75D5NO8P vs. C41H80NO8P

Why This Matters

This mass shift is the fundamental requirement for use as a SIL-IS; without it, the compound cannot function as an internal standard, making the deuterated version the only viable procurement choice for quantitative LC-MS/MS lipidomics.

• [1] Alfa Chemistry. (n.d.). 1-Heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phosphocholine. Accurate Mass: 750.590. View Source
• [2] BOC Sciences. (n.d.). 17:0-16:1 PC-[d5]. Deuterated phospholipid commonly used in lipidomics. View Source

Purity & Batch Consistency vs. Vendor Specs

Procurement-grade 17:0-16:1 PC-d5 is supplied with a purity specification of ≥99% as determined by quantitative analytical methods [1]. This high level of purity is essential for its role as an internal standard, as any impurities could introduce isobaric interferences or contribute to inaccurate quantification. While a direct head-to-head comparison of purity across all vendors is not available in the public domain, this specification is consistent with the high-purity requirements for lipidomics internal standards, which are typically validated by the manufacturer using thin-layer chromatography (TLC) and/or high-performance liquid chromatography (HPLC) [2].

Purity

Class-level

≥99% (supplier CoA)

Supports assay reproducibility

Vendor-specific CoA review advised

Evidence Dimension	Purity specification
Target Compound Data	Purity ≥99% (as reported by multiple suppliers)
Comparator Or Baseline	Typical class-level requirement for lipidomics internal standards: >98%
Quantified Difference	Meets or exceeds the >98% purity threshold commonly required for quantitative internal standards
Conditions	Supplier certificate of analysis (CoA); analytical method not specified in search results

Why This Matters

A purity of ≥99% minimizes the risk of introducing unknown variables into a quantitative assay, directly supporting the accuracy and reproducibility of lipidomics data, which is a critical factor for scientific procurement decisions.

• [1] Huayun Bio. (n.d.). 17:0-16:1 PC-d5. CAS: 2342575-79-3. Purity: ≥99%. View Source
• [2] Avanti Polar Lipids. (n.d.). Quality Control for Lipidomics Standards. View Source

UltimateSPLASH ONE Inclusion vs. Standalone Use

17:0-16:1 PC-d5 is a key component of the UltimateSPLASH™ ONE internal standard mixture, a commercially available, pre-formulated cocktail containing 69 highly pure, deuterium-labeled lipids spanning 15 different classes [1]. This mixture is designed for comprehensive lipidomics workflows. The inclusion of 17:0-16:1 PC-d5 in this standardized mixture provides a distinct advantage over procuring and formulating individual standards. The UltimateSPLASH™ ONE mixture ensures consistent inter-laboratory and inter-batch quantification, as each component is meticulously characterized, quantified, and blended for accurate measurement across multiple lipidomics techniques .

Mixture Inclusion

Reported

UltimateSPLASH™ ONE (69 lipids)

Standardizes lipidomics workflows

Pre-formulated for inter-lab consistency

Evidence Dimension	Availability as part of a validated, multi-class internal standard mixture
Target Compound Data	Included in UltimateSPLASH™ ONE (69 lipids, 15 classes)
Comparator Or Baseline	Standalone 17:0-16:1 PC-d5 requiring individual procurement and formulation
Quantified Difference	Not a quantitative difference in performance, but a significant difference in workflow convenience and standardization potential
Conditions	Commercial availability from Avanti Polar Lipids (Sigma-Aldrich)

Why This Matters

For laboratories aiming for high-throughput, standardized lipidomics, procurement of the UltimateSPLASH™ ONE mixture reduces the time, cost, and potential error associated with sourcing, characterizing, and formulating dozens of individual standards, while ensuring the use of a validated 17:0-16:1 PC-d5 standard.

• [1] Sigma-Aldrich. (n.d.). UltimateSPLASH™ ONE Internal Standard for Lipidomic Analysis. View Source

Application Scenarios for 17:0-16:1 PC-d5

Absolute Quantification in Biomarker Discovery

In clinical lipidomics studies aimed at discovering and validating disease biomarkers, accurate and precise quantification of individual PC species is paramount. 17:0-16:1 PC-d5 serves as an ideal SIL-IS for this application due to its unique mass (m/z ~751.6) which avoids interference from common endogenous PC species while closely mimicking their chromatographic and ionization behavior [1]. Its high purity (≥99%) ensures that the internal standard itself does not introduce confounding signals, thereby maximizing the reliability of quantitative data for downstream statistical analysis and biomarker panel development [2].

Standardized Workflows for Multi-Center Studies

For pharmaceutical R&D and contract research organizations (CROs) conducting lipidomics across multiple sites or large cohort studies, consistency and reproducibility are critical. The inclusion of 17:0-16:1 PC-d5 in the UltimateSPLASH™ ONE mixture provides a turnkey solution for standardizing PC quantification across different laboratories, instruments, and operators [3]. By using a pre-formulated, validated mixture, researchers minimize batch-to-batch variability in internal standard preparation, thereby enhancing the comparability of lipidomics datasets generated in longitudinal or multi-center studies .

Method Development for Targeted LC-MS/MS Assays

During the development and validation of targeted LC-MS/MS methods for specific PC species (e.g., PC 16:0/18:1, PC 18:0/20:4), 17:0-16:1 PC-d5 is the appropriate internal standard choice. Its odd-chain (17:0) and monounsaturated (16:1) acyl composition provides a unique retention time and mass that is well-separated from the most abundant endogenous PC species, allowing for accurate peak integration and quantification without isobaric overlap [1]. This facilitates robust method validation according to regulatory guidelines, where precision, accuracy, and matrix effect evaluation are mandatory [2].

Application

Selection Property

Validation Focus

Lipid biomarker discovery research

Unique m/z shift & odd-chain design

Matrix effect correction & purity verification

Multi-site lipidomics studies

Pre-formulated mixture (UltimateSPLASH™ ONE)

Inter-lab reproducibility & lot consistency

Targeted LC-MS/MS method development

Distinct retention & mass

Bioanalytical validation review (accuracy, precision, matrix effect)

• [1] Alfa Chemistry. (n.d.). 1-Heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phosphocholine. CAS 2342575-79-3. View Source
• [2] Huayun Bio. (n.d.). 17:0-16:1 PC-d5. CAS: 2342575-79-3. Purity: ≥99%. View Source
• [3] Sigma-Aldrich. (n.d.). UltimateSPLASH™ ONE Internal Standard for Lipidomic Analysis. View Source